Cas no 1396893-39-2 (1-(2-(1,1,1-Trifluoro-2-methylpropan-2-YL)pyridin-4-YL)propan-2-one)

• Product Name: 1-(2-(1,1,1-Trifluoro-2-methylpropan-2-YL)pyridin-4-YL)propan-2-one
• CAS No: 1396893-39-2
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• MDL: MFCD23703261
• CID: 4827321
• Update Time: 2026-02-27

1-(2-(1,1,1-Trifluoro-2-methylpropan-2-YL)pyridin-4-YL)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-(1,1,1-TRIFLUORO-2-METHYLPROPAN-2-YL)PYRIDIN-4-YL)PROPAN-2-ONE
• 1-(2-(1,1,1-Trifluoro-2-methylpropan-2-YL)pyridin-4-YL)propan-2-one

• MDL： MFCD23703261
• Inchi： 1S/C12H14F3NO/c1-8(17)6-9-4-5-16-10(7-9)11(2,3)12(13,14)15/h4-5,7H,6H2,1-3H3
• InChI Key： QSXSOPISJRLHSZ-UHFFFAOYSA-N
• SMILES： FC(C(C)(C)C1C=C(C=CN=1)CC(C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.8
• Topological Polar Surface Area: 30

1-(2-(1,1,1-Trifluoro-2-methylpropan-2-YL)pyridin-4-YL)propan-2-one Security Information

• Storage Condition：(BD439445)

Additional information on 1-(2-(1,1,1-Trifluoro-2-methylpropan-2-YL)pyridin-4-YL)propan-2-one

Professional Introduction to Compound with CAS No. 1396893-39-2 and Product Name: 1-(2-(1,1,1-Trifluoro-2-methylpropan-2-YL)pyridin-4-YL)propan-2-one

The compound with the CAS number 1396893-39-2 and the product name 1-(2-(1,1,1-Trifluoro-2-methylpropan-2-YL)pyridin-4-YL)propan-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in drug discovery and development. The presence of a trifluoromethyl group and a pyridine moiety in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The trifluoro-2-methylpropan-2-yl substituent in this compound is particularly noteworthy, as it contributes to its lipophilicity and potential bioavailability. This feature is crucial for designing molecules that can efficiently cross biological membranes, a key requirement for many therapeutic agents.

The pyridine ring in the molecular structure of 1-(2-(1,1,1-Trifluoro-2-methylpropan-2-YL)pyridin-4-YL)propan-2-one serves as a versatile scaffold for further functionalization. Pyridine derivatives are widely recognized for their role in various pharmacological targets, including enzymes and receptors. The specific positioning of the pyridin-4yl group in this compound suggests potential interactions with biological systems, making it an attractive scaffold for designing novel therapeutic agents.

In the context of contemporary pharmaceutical research, the development of small molecules with tailored chemical properties is essential for addressing unmet medical needs. The compound’s unique combination of a trifluoromethyl group and a pyridine moiety positions it as a promising candidate for further exploration in drug discovery. Researchers are particularly interested in its potential applications in the treatment of inflammatory diseases, where modulating enzyme activity and receptor binding is often necessary.

Advances in computational chemistry have enabled more efficient screening of novel compounds like 1-(2-(1,1,1-Trifluoro-2-methylpropan-2-YL)pyridin-4-YL)propan-2-one. Molecular modeling techniques have been instrumental in predicting the compound’s interactions with biological targets, providing insights into its pharmacological profile. These computational approaches have accelerated the drug discovery process by allowing researchers to identify promising candidates more rapidly.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. The introduction of the trifluoro-2-methylpropan-2-yl group requires precise control over reaction conditions to ensure high yield and purity. Such synthetic challenges underscore the complexity involved in developing novel therapeutic agents and the importance of skilled chemists in this endeavor.

Current research trends indicate that fluorinated pyridine derivatives are increasingly being explored for their therapeutic potential. The structural features of 1-(2-(1,1,1-Trifluoro-2-methylpropan-2-YL)pyridin-4-YL)propan-2-one, including its trifluoromethyl group and pyridine moiety, align well with these trends. Studies have shown that such compounds can exhibit enhanced binding affinity and metabolic stability, making them attractive for drug development.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it a candidate for use in agrochemicals and specialty chemicals, where similar structural motifs are valued for their efficacy and environmental compatibility. This versatility underscores the broad utility of fluorinated pyridine derivatives in various industrial applications.

In conclusion, the compound with CAS number 1396893-39-2 and the product name 1-(2-(1,1,1-Trifluoro-2-methylpropan-2-YL)pyridin-4-YL)propan-2-one represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play an increasingly important role in addressing global health challenges.